Cas no 1806475-58-0 (6-Fluoro-3-methylpyridine-2-acetic acid)

• Product Name: 6-Fluoro-3-methylpyridine-2-acetic acid
• CAS No: 1806475-58-0
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906034
• Update Time: 2025-05-19

6-Fluoro-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methylpyridine-2-acetic acid

• Inchi： 1S/C8H8FNO2/c1-5-2-3-7(9)10-6(5)4-8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： CRGXLEVKVMEBOJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-3-methylpyridine-2-acetic acid

6-Fluoro-3-methylpyridine-2-acetic Acid (CAS No. 1806475-58-0): A Comprehensive Overview

6-Fluoro-3-methylpyridine-2-acetic acid (CAS No. 1806475-58-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methylpyridine structure, serves as a versatile building block in organic synthesis. With the increasing demand for fluorinated heterocycles in drug discovery, this molecule has become a focal point for researchers exploring novel bioactive compounds.

The molecular structure of 6-fluoro-3-methylpyridine-2-acetic acid features a pyridine ring substituted with a fluorine atom at the 6-position and a methyl group at the 3-position, along with an acetic acid moiety at the 2-position. This arrangement contributes to its distinct physicochemical properties, including moderate water solubility and optimal lipophilicity for drug-like molecules. Recent studies highlight its potential as a precursor for small molecule therapeutics, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In pharmaceutical applications, 6-fluoro-3-methylpyridine-2-acetic acid demonstrates remarkable versatility. Its fluoropyridine core is frequently incorporated into drug candidates targeting neurological disorders and metabolic diseases. The presence of both fluorine and carboxylic acid functional groups allows for strategic modifications, enabling medicinal chemists to fine-tune pharmacokinetic properties. Current research trends indicate growing interest in using this scaffold for developing next-generation pharmaceuticals with improved target selectivity.

The agrochemical industry has also recognized the value of 6-fluoro-3-methylpyridine acetic acid derivatives. These compounds show promise as intermediates for novel pesticides and herbicides, particularly those addressing resistance issues in modern agriculture. The fluorine atom enhances the biological activity and environmental stability of resulting agrochemicals, making this compound particularly valuable for crop protection formulations.

Synthetic approaches to 6-fluoro-3-methylpyridine-2-acetic acid typically involve multi-step processes starting from commercially available pyridine precursors. Recent advancements in fluorination techniques and catalytic C-H activation have improved the efficiency of its production. The compound's purity and stability make it suitable for various downstream applications, with manufacturers offering different grades tailored to specific industry requirements.

Market analysis reveals steady growth in demand for fluorinated pyridine building blocks, driven by expanding pharmaceutical R&D budgets and the need for innovative agrochemical solutions. As a specialty chemical intermediate, 6-fluoro-3-methylpyridine-2-acetic acid occupies a niche but growing segment, with projections indicating increased adoption in coming years. Suppliers are responding by optimizing production scales and developing more sustainable synthesis routes.

Quality control for CAS 1806475-58-0 involves rigorous analytical testing, including HPLC purity assessment and spectroscopic characterization. The compound typically appears as a white to off-white crystalline powder with well-defined melting characteristics. Proper storage conditions (cool, dry environment) ensure long-term stability, making it a reliable reagent for research and industrial applications.

From a regulatory perspective, 6-fluoro-3-methylpyridine-2-acetic acid is not currently classified as hazardous under major chemical inventories. However, standard laboratory safety precautions should be observed when handling this material, including the use of personal protective equipment and proper ventilation systems.

The future outlook for 6-fluoro-3-methylpyridine acetic acid derivatives appears promising, with ongoing research exploring new applications in materials science and specialty chemicals. Its structural features make it particularly interesting for developing functional materials with tailored electronic properties. As synthetic methodologies continue to advance, we can expect broader utilization of this valuable chemical building block across multiple industries.